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Compound of Interest

Compound Name: 2,3,5-Trimethyl-6-bromopyridine

Cat. No.: B1512940

An In-depth Technical Guide to 2,3,5-trimethyl-6-
bromopyridine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and
biological properties of 2,3,5-trimethyl-6-bromopyridine, a substituted pyridine derivative of
interest in synthetic and medicinal chemistry. This document consolidates available data on its
synthesis, reactivity, and potential applications, offering a valuable resource for professionals in
research and drug development.

Core Physical and Chemical Properties

Quantitative data for 2,3,5-trimethyl-6-bromopyridine is not extensively reported in publicly
available literature. The following table summarizes key known identifiers and calculated
properties, supplemented with data from closely related compounds to provide estimated
values.
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Property Value Source/Notes
CAS Number 34595-91-0
Molecular Formula CsH10BrN
Molecular Weight 200.08 g/mol
Likely a liquid or low-melting Inferred from related
Appearance , -
solid bromomethylpyridines.
For comparison, 2-bromo-6-
methylpyridine has a boilin
Boiling Point Not available ) e J
point of 102-103 °C at 20
mmHg.[1][2]
For comparison, the density of
Density Not available 2-bromo-6-methylpyridine is
1.512 g/mL at 25 °C.[1][2]
N Expected to be soluble in Based on the properties of
Solubility

common organic solvents.

similar brominated pyridines.

Refractive Index

Not available

For comparison, the refractive
index of 2-bromo-6-
methylpyridine is n20/D 1.562.
[11[2]

Synthesis and Reactivity
Experimental Protocol: Synthesis of 2,3,5-trimethyl-6-

bromopyridine

A synthetic method for 2,3,5-trimethyl-6-bromopyridine is described in Chinese patent
CN107311920A. While a direct, verified English translation of the detailed experimental
procedure is not publicly available, a general synthetic approach for polysubstituted

bromopyridines can be inferred from similar patented methods, such as the one described for

5-bromo-2-methylpyridine[2]. The synthesis likely involves the diazotization of a corresponding

aminotrimethylpyridine precursor followed by a Sandmeyer-type reaction with a bromide

source.
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A plausible synthetic workflow is outlined below:

Final Product

Substitution _ | introduction of Bromide.
(eg., from HBr)

Reaction leads to
Diazonium Salt Intermediate

2,35-trimethyl-6-bromopyridine

Toon e Step 1 [ Dissoluionin | Step2 [ cooingto | _Step 3 _ [ dropuise adiion of | Formation
5 l HBr solution [ lcm-m"c [ l NaNO2 (aq)

Obtain Chemical

Review Safety Data Sheet
(or analogous compound data)

'

Don Personal Protective
Equipment (PPE)

:

Work in a well-ventilated
fume hood

:

Perform Experiment

:

Dispose of waste in
approved containers

:

Decontaminate work area
and remove PPE

End of Process
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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